molecular formula C29H21NO3 B11042957 2-methyl-5-(4-methylphenoxy)-1-phenoxynaphtho[1,2,3-cd]indol-6(2H)-one

2-methyl-5-(4-methylphenoxy)-1-phenoxynaphtho[1,2,3-cd]indol-6(2H)-one

Cat. No.: B11042957
M. Wt: 431.5 g/mol
InChI Key: WDCAALXIOHAJKR-UHFFFAOYSA-N
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Description

2-methyl-5-(4-methylphenoxy)-1-phenoxynaphtho[1,2,3-cd]indol-6(2H)-one: , also known by its IUPAC name Phenol, 2-(2H-benzotriazol-2-yl)-4-methyl-6-(2-propen-1-yl)- , is a chemical compound with the molecular formula C₁₆H₁₅N₃O. It has a molecular weight of 265.31 g/mol and the CAS registry number 2170-39-0 .

Preparation Methods

Synthetic Routes: The synthetic preparation of this compound involves several steps. One common route includes the following reactions:

    Benzotriazole Formation: Start by reacting 2-aminobenzonitrile with sodium azide to form 2-aminobenzotriazole.

    Alkylation: Alkylate 2-aminobenzotriazole with 4-methylphenol using an appropriate alkylating agent (e.g., methyl iodide) to obtain the desired compound.

Industrial Production: Industrial production methods may vary, but they typically involve large-scale synthesis using optimized conditions.

Chemical Reactions Analysis

Reactivity:

    Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidation products.

    Reduction: Reduction reactions can yield reduced derivatives of the compound.

    Substitution: Substitution reactions at the phenolic hydroxyl group or other reactive sites are possible.

Common Reagents and Conditions:

    Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

    Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

    Substitution: Alkylating agents (e.g., alkyl halides) or nucleophilic substitution reagents (e.g., sodium azide).

Major Products: The specific products formed depend on reaction conditions and substituents. Detailed analysis would require experimental data.

Scientific Research Applications

This compound finds applications in various fields:

    Chemistry: Used as a building block for more complex molecules.

    Biology: Investigated for potential biological activities (e.g., enzyme inhibition, receptor binding).

    Medicine: Studied for pharmacological effects and therapeutic potential.

    Industry: Employed in the synthesis of specialty chemicals.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely involves interactions with specific molecular targets or signaling pathways. Further studies are needed to elucidate its precise effects.

Properties

Molecular Formula

C29H21NO3

Molecular Weight

431.5 g/mol

IUPAC Name

14-methyl-10-(4-methylphenoxy)-15-phenoxy-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9,11,13(16)-heptaen-8-one

InChI

InChI=1S/C29H21NO3/c1-18-12-14-20(15-13-18)32-24-17-16-23-26-25(21-10-6-7-11-22(21)28(31)27(24)26)29(30(23)2)33-19-8-4-3-5-9-19/h3-17H,1-2H3

InChI Key

WDCAALXIOHAJKR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)OC2=C3C4=C(C=C2)N(C(=C4C5=CC=CC=C5C3=O)OC6=CC=CC=C6)C

Origin of Product

United States

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